Cas no 2171939-48-1 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid)

3-{5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a branched alkyl chain and a carboxylate functional group, offering versatility in constructing modified peptide backbones. The Fmoc group ensures orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful for introducing hydrophobic or sterically constrained motifs into peptide sequences, facilitating the study of structure-activity relationships. Its synthetic utility is enhanced by compatibility with standard solid-phase peptide synthesis protocols, making it a valuable tool for researchers developing peptidomimetics or probing biomolecular interactions. The compound's stability and well-characterized deprotection kinetics contribute to reproducible results in complex peptide assembly.
3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid structure
2171939-48-1 structure
Product Name:3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid
CAS No:2171939-48-1
MF:C27H34N2O5
MW:466.569267749786
CID:5888548
PubChem ID:165529969
Update Time:2025-10-30

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid
    • 2171939-48-1
    • 3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
    • EN300-1497160
    • Inchi: 1S/C27H34N2O5/c1-3-19(15-25(30)31)16-29-26(32)18(2)9-8-14-28-27(33)34-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
    • InChI Key: IAOHENOELXCQNZ-UHFFFAOYSA-N
    • SMILES: O(C(NCCCC(C)C(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1497160-0.05g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
0.05g
$2829.0 2023-06-05
Enamine
EN300-1497160-0.1g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
0.1g
$2963.0 2023-06-05
Enamine
EN300-1497160-0.25g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
0.25g
$3099.0 2023-06-05
Enamine
EN300-1497160-0.5g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
0.5g
$3233.0 2023-06-05
Enamine
EN300-1497160-1.0g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
1g
$3368.0 2023-06-05
Enamine
EN300-1497160-2.5g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
2.5g
$6602.0 2023-06-05
Enamine
EN300-1497160-5.0g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
5g
$9769.0 2023-06-05
Enamine
EN300-1497160-10.0g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
10g
$14487.0 2023-06-05
Enamine
EN300-1497160-50mg
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
50mg
$2829.0 2023-09-28
Enamine
EN300-1497160-100mg
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
2171939-48-1
100mg
$2963.0 2023-09-28

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid Related Literature

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid

Research Briefing on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid (CAS: 2171939-48-1)

In recent years, the compound 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid (CAS: 2171939-48-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pentanoic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the solid-phase peptide synthesis (SPPS) of modified peptides with improved pharmacokinetic properties. The researchers demonstrated that the incorporation of this compound into peptide chains could significantly enhance their resistance to enzymatic degradation, thereby increasing their therapeutic potential.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid in the development of prodrugs. The researchers utilized its carboxylic acid functionality to conjugate with various drug molecules, resulting in prodrugs with enhanced solubility and targeted delivery capabilities. The study reported promising in vitro results, with the prodrugs exhibiting controlled release profiles and reduced cytotoxicity compared to their parent compounds.

In addition to its applications in drug development, this compound has also been investigated for its role in bioconjugation techniques. A 2024 study in Bioconjugate Chemistry detailed its use in the site-specific modification of proteins and antibodies. The researchers employed the Fmoc-protected amine group to facilitate controlled conjugation, enabling the attachment of fluorescent labels and therapeutic payloads with high precision. This approach has potential implications for the development of next-generation biologics and diagnostic tools.

Despite these advancements, challenges remain in the large-scale production and purification of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid. A recent industry report by a leading pharmaceutical company emphasized the need for optimized synthetic routes to improve yield and reduce costs. The report also highlighted the importance of rigorous quality control measures to ensure the compound's purity and consistency for clinical applications.

In conclusion, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid (CAS: 2171939-48-1) represents a promising tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, prodrug development, and bioconjugation underscores its potential to address unmet medical needs. Future research should focus on overcoming synthetic challenges and exploring its applications in vivo to fully realize its therapeutic potential.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD